N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-phenylbutanamide

• IUPAC Name: N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-4-phenylbutanamide
• InChI: InChI=1S/C20H21N3O2/c1-14-11-12-17-21-15(2)19(20(25)23(17)13-14)22-18(24)10-6-9-16-7-4-3-5-8-16/h3-5,7-8,11-13H,6,9-10H2,1-2H3,(H,22,24)
• InChI Key: KTKWCEMOAQJGNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)NC(=O)CCCC3=CC=CC=C3)C)C=C1
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-phenylbutanamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is involved in the regulation of cellular energy metabolism, as well as the response to stress and inflammation. DPA-714 has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

Target of Action

The primary target of N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-phenylbutanamide is Dihydrofolate Reductase (DHFR) . DHFR is an enzyme that plays a crucial role in DNA synthesis and cell growth.

Mode of Action

This compound inhibits DHFR with high affinity . The inhibition of DHFR leads to a reduction in the quantity of tetrahydrofolate, which is necessary for the synthesis of pyrimidine and purine .

Biochemical Pathways

The inhibition of DHFR disrupts the synthesis of pyrimidine and purine, which are essential components of RNA and DNA . This disruption halts the synthesis of RNA and DNA, leading to cell death .

Pharmacokinetics

The compound’s molecular weight (419216 Da ) suggests that it may have suitable ADME properties for drug development.

Result of Action

The result of the compound’s action is the death of cells, particularly cancer cells . By inhibiting DHFR and disrupting RNA and DNA synthesis, the compound induces cell death .

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-phenylbutanamide in scientific research is its selectivity for TSPO, which allows for specific modulation of this protein without affecting other cellular processes. However, the use of N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-phenylbutanamide is limited by its relatively low affinity for TSPO compared to other ligands, as well as its potential for off-target effects at higher concentrations.

Future Directions

There are several potential future directions for research involving N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-phenylbutanamide. One area of interest is the development of more potent TSPO ligands with improved selectivity and affinity. Additionally, there is a need for further investigation into the role of TSPO in various disease states, as well as the potential therapeutic applications of TSPO modulation. Finally, there is a need for more comprehensive studies on the pharmacokinetics and pharmacodynamics of N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-phenylbutanamide in vivo, in order to better understand its potential applications in clinical research.

Synthesis Methods

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-phenylbutanamide can be synthesized through a multistep process involving the condensation of 2-acetyl-7-methylpyrido[1,2-a]pyrimidin-4-one with 4-phenylbutyric acid in the presence of a coupling agent, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through purification by column chromatography.

Scientific Research Applications

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-phenylbutanamide has been used in a variety of scientific studies as a tool to investigate the role of TSPO in various biological processes. It has been shown to have potential applications in the fields of neurology, oncology, and immunology.